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Compound of Interest

Compound Name: 3-Ethoxy-1-propanol

Cat. No.: B050535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Ethoxy-1-
propanol in water and various organic solvents. The information is compiled from established

chemical databases and safety data sheets to ensure accuracy and reliability for laboratory and

research applications.

Core Properties of 3-Ethoxy-1-propanol
3-Ethoxy-1-propanol (CAS No. 111-35-3) is a clear, colorless liquid with a mild, ethereal odor.

[1][2][3] It is a member of the propan-1-ols and is characterized as a hydroxyether, specifically

propan-1-ol substituted with an ethoxy group at the 3-position.[1] This bifunctional nature,

possessing both a hydroxyl group and an ether linkage, is central to its solubility

characteristics.

Solubility Profile
The molecular structure of 3-Ethoxy-1-propanol, featuring a polar hydroxyl (-OH) group and a

non-polar ethoxy (CH₃CH₂O-) group, allows for a broad range of solubilities in both polar and

non-polar solvents.[4]

Water Solubility
3-Ethoxy-1-propanol is highly soluble in water.[1][3] This is attributed to the ability of its

hydroxyl group to form hydrogen bonds with water molecules.[4] Various sources describe it as
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"water soluble" or "miscible with water".[1][3][5]

Solubility in Organic Solvents
Due to its ethoxy group, which imparts a hydrophobic character, 3-Ethoxy-1-propanol is also

soluble in a variety of organic solvents.[4] It is known to be soluble in common organic solvents

such as ethanol, methanol, isopropanol, and acetone.[4][5][6]

Quantitative Solubility Data
The following table summarizes the available quantitative data on the solubility of 3-Ethoxy-1-
propanol.

Solvent Solubility Temperature

Water ≥ 100 mg/mL[1][2][7] 18 °C (64 °F)[1][2][7]

Water ≥ 10 g/100 mL[8] 18 °C[8]

Ethanol 2938.84 g/L[6] 25 °C[6]

Methanol 3672.89 g/L[6] 25 °C[6]

Isopropanol 1926.55 g/L[6] 25 °C[6]

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for determining the solubility of 3-Ethoxy-1-
propanol are not extensively published in readily available literature, general methodologies

for assessing solvent miscibility are well-established. These methods are applicable for

verifying the solubility characteristics outlined in this guide.

A common and straightforward method for determining miscibility is through visual assessment.

[9] This involves the following general steps:

Preparation: In a clear glass vial or test tube, a measured volume (e.g., 1.0 mL) of the first

solvent (e.g., 3-Ethoxy-1-propanol) is added.[9]
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Titration: The second solvent (e.g., water or an organic solvent) is added dropwise or in

small increments to the first solvent.[9]

Mixing: After each addition, the mixture is agitated (e.g., by shaking or vortexing) to ensure

thorough mixing.[10]

Observation: The mixture is then allowed to stand and is visually inspected.[9]

Miscible: If the two solvents form a single, clear, homogeneous layer, they are considered

miscible.[9]

Immiscible: If two distinct layers form, the solvents are immiscible.[9]

Partially Miscible: If the solvents form a single phase only up to a certain concentration,

they are partially miscible.[9]

For more precise quantitative measurements, especially for sparingly soluble substances,

instrumental methods such as gas chromatography (GC), high-performance liquid

chromatography (HPLC), or UV-Vis spectrophotometry can be employed to determine the

concentration of the solute in the solvent after reaching equilibrium.[11]

Logical Relationships in Solubility
The solubility behavior of 3-Ethoxy-1-propanol can be understood through the interplay of its

molecular features. The following diagram illustrates this relationship.

3-Ethoxy-1-propanol Structure

Solvent TypePrimary Interaction Result

CH₃CH₂-O-CH₂CH₂CH₂-OH
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Caption: Molecular structure's influence on solubility.

This guide provides foundational knowledge on the solubility of 3-Ethoxy-1-propanol,
essential for its effective use in research and development. For critical applications, it is always

recommended to verify solubility under the specific conditions of your experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

